Cas no 84604-88-6 (Phenol,4,4'-methylenebis[6-(1,1-dimethylethyl)-2,3-dimethyl-)

• Product Name: Phenol,4,4'-methylenebis[6-(1,1-dimethylethyl)-2,3-dimethyl-
• CAS No: 84604-88-6
• MF: C₂₅H₃₆O₂
• MW: 368.552147865295
• CID: 727179
• PubChem ID: 44145130
• Update Time: 2025-04-19

Phenol,4,4'-methylenebis[6-(1,1-dimethylethyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4,4'-methylenebis(6-tert-butyl-2,3-xylenol)
• 6-tert-butyl-4-[(5-tert-butyl-4-hydroxy-2,3-dimethylphenyl)methyl]-2,3-dimethylphenol
• 84604-88-6
• EINECS 283-372-9
• DTXSID50233604
• NS00038582
• Phenol,4,4'-methylenebis[6-(1,1-dimethylethyl)-2,3-dimethyl-

• Inchi： 1S/C25H36O2/c1-14-16(3)22(26)20(24(5,6)7)12-18(14)11-19-13-21(25(8,9)10)23(27)17(4)15(19)2/h12-13,26-27H,11H2,1-10H3
• InChI Key： WWJFRZVPENPMEQ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C)=C(C=C1C(C)(C)C)CC1=C(C)C(C)=C(C(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 368.271530387g/mol
• Monoisotopic Mass: 368.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes